Cas no 92289-32-2 (1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-)

1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- structure
92289-32-2 structure
Product Name:1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
CAS No:92289-32-2
MF:C11H11N3
MW:185.225141763687
CID:800606
Update Time:2022-07-26

1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
    • 7-Benzimidazolecarbonitrile,1-ethyl-2-methyl-(7CI)
    • Inchi: 1S/C11H11N3/c1-3-14-8(2)13-10-6-4-5-9(7-12)11(10)14/h4-6H,3H2,1-2H3
    • InChI Key: IYQBYXWCONQKED-UHFFFAOYSA-N
    • SMILES: C1(C)=NC2=CC=CC(C#N)=C2N1CC

Computed Properties

  • Exact Mass: 185.095
  • Monoisotopic Mass: 185.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
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